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Compound of Interest

Compound Name: Linoleic acid-13C1

Cat. No.: B013632 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling Linoleic acid-13C1, including detailed operational and

disposal plans to foster a culture of safety and precision in your critical work.

Linoleic acid-13C1, an isotopically labeled fatty acid, is a valuable tool in metabolic research.

[1][2] While not classified as hazardous under GHS by all suppliers, it is crucial to handle it with

a high degree of caution due to its potential for irritation and toxicity upon ingestion.[3][4][5]

One safety data sheet specifies that Linoleic acid-13C18 is harmful if swallowed, causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[3] Adherence to the

following protocols will minimize risk and ensure the integrity of your experiments.

Personal Protective Equipment (PPE): Your First
Line of Defense
A thorough hazard assessment is the foundation of laboratory safety.[6] For handling Linoleic
acid-13C1, the following personal protective equipment is mandatory to prevent skin and eye

contact, inhalation, and ingestion.[3][7][8]
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Body Part PPE Required Specifications

Eyes/Face
Chemical safety goggles or a

face shield

Must be worn at all times to

protect from splashes. A face

shield should be used in

conjunction with goggles when

handling larger quantities or

when there is a significant

splash risk.[3][9][10]

Skin Nitrile gloves and a lab coat

Nitrile gloves are

recommended for handling

fatty acids.[7][11] A lab coat is

essential to protect skin and

clothing from potential

contamination.[7][8]

Respiratory
Use in a well-ventilated area or

chemical fume hood

To minimize the inhalation of

any potential vapors or

aerosols.[3][12]

Operational Plan: A Step-by-Step Handling
Procedure
Proper handling and storage are critical for both safety and maintaining the quality of Linoleic
acid-13C1.[10]

Preparation:

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Linoleic acid-13C1.[3]

Ensure a Clean Workspace: The work area, preferably a chemical fume hood, should be

clean and uncluttered.[11]

Verify PPE Availability: Confirm that all necessary PPE is available, in good condition, and

fits properly.[6]
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Locate Safety Equipment: Identify the location of the nearest safety shower and eyewash

station before starting.[10]

Handling:

Work in a Ventilated Area: All handling of Linoleic acid-13C1 should be conducted in a well-

ventilated area, such as a certified chemical fume hood, to minimize inhalation exposure.[3]

[12]

Avoid Direct Contact: Prevent contact with skin, eyes, and clothing by consistently wearing

the appropriate PPE.[3][10]

Prohibit Consumption: Do not eat, drink, or smoke in the laboratory or areas where

chemicals are handled.[3]

Practice Good Hygiene: Wash hands thoroughly with soap and water after handling the

substance and before leaving the laboratory.[3]

Storage:

Keep Containers Sealed: Store Linoleic acid-13C1 in a tightly closed, original container in a

cool, dry, and well-ventilated area.[10]

Protect from Light and Air: The compound may be sensitive to light and air.[10] Follow any

specific storage instructions on the product label or SDS.

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[10]

Disposal Plan: Responsible Waste Management
Proper disposal of Linoleic acid-13C1 and any contaminated materials is crucial to protect the

environment and comply with regulations.

Waste Collection:

Collect waste Linoleic acid-13C1 and any materials contaminated with it (e.g., pipette

tips, absorbent paper) in a designated, clearly labeled, and sealed waste container.[11]
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Use inert absorbent material, such as diatomite or universal binders, to manage any spills

before disposal.[3]

Regulatory Compliance:

Dispose of all chemical waste in strict accordance with all applicable federal, state, and

local regulations.[11]

Do not dispose of Linoleic acid-13C1 down the drain.[11]

Decontamination:

Decontaminate surfaces and equipment that have come into contact with the substance

by scrubbing with alcohol.[3]

Workflow for Safe Handling of Linoleic Acid-13C1
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Caption: Workflow for the safe handling of Linoleic acid-13C1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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